Cas no 153773-42-3 (2-(5-Chloroisoxazol-3-yl)acetic acid)

2-(5-Chloroisoxazol-3-yl)acetic acid structure
153773-42-3 structure
Product Name:2-(5-Chloroisoxazol-3-yl)acetic acid
CAS No:153773-42-3
MF:C5H4ClNO3
MW:161.543160438538
CID:106322
Update Time:2023-08-02

2-(5-Chloroisoxazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazoleacetic acid,5-chloro-
    • 3-Isoxazoleaceticacid,5-chloro-(9CI)
    • 2-(5-chloroisoxazol-3-yl)acetic acid
    • 2-(5-Chloroisoxazol-3-yl)acetic acid
    • Inchi: 1S/C5H4ClNO3/c6-4-1-3(7-10-4)2-5(8)9/h1H,2H2,(H,8,9)
    • InChI Key: NXDLANXBEYIAKT-UHFFFAOYSA-N
    • SMILES: ClC1=CC(CC(=O)O)=NO1

Computed Properties

  • Exact Mass: 160.988
  • Monoisotopic Mass: 160.988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
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